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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing the

energy levels and electronic transitions of atomic nitrogen. A thorough understanding of these

quantum mechanical properties is crucial for a wide range of applications, from plasma physics

and astrophysics to the nuances of nitrogen chemistry in biological systems and drug

development. This document summarizes key quantitative data, details relevant experimental

methodologies, and provides visual representations of the underlying atomic architecture.

Electronic Configuration and Term Symbols
Atomic nitrogen, with an atomic number of 7, possesses seven electrons. In its ground state,

the electron configuration is 1s²2s²2p³.[1][2] The two electrons in the 1s subshell and the two in

the 2s subshell are considered core electrons, leaving three valence electrons in the 2p

subshell. According to Hund's rules, these three 2p electrons will occupy separate orbitals (pₓ,

pᵧ, p₂) with parallel spins to maximize the total spin multiplicity.
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This arrangement gives rise to the ground state term symbol ⁴S°₃/₂. The components of this

term symbol are interpreted as follows:

⁴ (Quartet): The superscript represents the spin multiplicity, calculated as 2S+1, where S is

the total spin angular momentum. With three unpaired electrons each having a spin of +½,

the total spin S is 3/2, resulting in a multiplicity of 2(3/2) + 1 = 4.

S: The letter denotes the total orbital angular momentum (L). For the ground state, the

individual orbital angular momenta of the p electrons (l=1 for each) are arranged such that

the total L is 0, which is represented by the letter S.

° (Odd Parity): The superscript 'o' indicates that the parity of the electronic wavefunction is

odd. Parity is determined by summing the orbital angular momentum quantum numbers of all

electrons.

₃/₂: The subscript is the total angular momentum (J), which is the vector sum of the total

orbital and total spin angular momenta (J = L + S). For the ground state, J = 0 + 3/2 = 3/2.

The electronic configuration of atomic nitrogen gives rise to a series of excited states with

different term symbols, including doublet (spin multiplicity of 2) and other quartet states.

Energy Levels of Neutral Atomic Nitrogen (N I)
The energy levels of neutral atomic nitrogen have been extensively studied and are well-

documented. The following table summarizes some of the key energy levels, with data sourced

from the National Institute of Standards and Technology (NIST) Atomic Spectra Database.[3]
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Table 1: Selected Energy Levels of Neutral Atomic Nitrogen (N I). Data from the NIST Atomic

Spectra Database.[3]

Electronic Transitions and Selection Rules
Electronic transitions between different energy levels in an atom are governed by a set of

quantum mechanical selection rules. These rules determine whether a transition is "allowed" or

"forbidden." For electric dipole transitions, which are the most common, the selection rules are:

Change in total angular momentum (ΔJ): ΔJ = 0, ±1, with the exception that a transition from

J=0 to J=0 is forbidden.

Change in parity: The parity of the initial and final states must be different (i.e., one must be

even and the other odd).

Change in total orbital angular momentum (ΔL): ΔL = 0, ±1.

Change in total spin angular momentum (ΔS): ΔS = 0 (for intercombination lines, this rule

can be relaxed).

Allowed and Forbidden Transitions
Transitions that obey all the selection rules are considered allowed and typically have high

transition probabilities, resulting in strong spectral lines. Transitions that violate one or more of

these rules are termed forbidden. While much less probable, forbidden transitions can still

occur, particularly in low-density environments such as the upper atmosphere and

astrophysical plasmas, where the time between atomic collisions is long.

The following table presents a selection of prominent transitions for neutral atomic nitrogen,

including their wavelengths and transition probabilities (Aki), which represent the rate of

spontaneous emission.
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Table 2: Selected Transitions of Neutral Atomic Nitrogen (N I). Data compiled from various

spectroscopic sources.

Experimental Protocols for Studying Atomic
Nitrogen
The experimental investigation of atomic nitrogen energy levels and transitions relies heavily

on various spectroscopic techniques. Below are detailed methodologies for two key

experimental approaches.

Emission Spectroscopy of a Nitrogen Plasma Source
This method involves generating a plasma containing atomic nitrogen and analyzing the

emitted light.

Objective: To observe and measure the wavelengths of emission lines from excited atomic

nitrogen.

Methodology:

Plasma Generation:

A gas discharge is created in a low-pressure chamber filled with pure nitrogen (N₂) gas or

a mixture of nitrogen and an inert gas like argon.
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Common methods for plasma generation include direct current (DC) discharges, radio

frequency (RF) discharges, or microwave discharges.

The energetic electrons in the plasma dissociate the N₂ molecules into nitrogen atoms and

excite these atoms to higher electronic states.

Light Collection and Dispersion:

The light emitted from the plasma is collected using a lens and focused onto the entrance

slit of a spectrometer.

A high-resolution spectrometer, such as a Czerny-Turner or Echelle spectrometer, is used

to disperse the light into its constituent wavelengths.

Detection and Data Acquisition:

The dispersed light is detected by a charge-coupled device (CCD) or a photomultiplier

tube (PMT).

The detector records the intensity of light at each wavelength, generating an emission

spectrum.

Data Analysis:

The wavelengths of the observed emission lines are determined by calibrating the

spectrometer with a known light source (e.g., a mercury-argon lamp).

The measured wavelengths are then compared to established databases, such as the

NIST Atomic Spectra Database, to identify the specific electronic transitions of atomic

nitrogen.

Two-Photon Absorption Laser-Induced Fluorescence
(TALIF)
TALIF is a sensitive and non-intrusive technique for detecting and quantifying ground-state

atomic nitrogen.[4][5]

Objective: To measure the concentration of ground-state atomic nitrogen.
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Methodology:

Two-Photon Excitation:

A tunable pulsed laser, typically a dye laser or an optical parametric oscillator (OPO), is

used to generate a high-intensity laser beam.

The laser wavelength is tuned to exactly half the energy difference between the ground

state and a suitable excited state of atomic nitrogen. A common excitation scheme for

atomic nitrogen involves excitation from the 2p³ ⁴S°₃/₂ ground state to the 3p ⁴D° state

using photons at approximately 207 nm.

The laser beam is focused into the region of interest containing atomic nitrogen. The high

photon density allows for the simultaneous absorption of two photons, exciting the

nitrogen atoms to the higher energy level.

Fluorescence Detection:

The excited nitrogen atoms will then relax to a lower energy state via fluorescence,

emitting a photon at a longer wavelength. For the 207 nm excitation, fluorescence is

typically observed at around 869 nm.

This fluorescence is collected at a 90-degree angle to the laser beam path using a lens

system.

Signal Filtering and Detection:

An optical filter is used to block scattered laser light and allow only the fluorescence

wavelength to pass through.

The filtered fluorescence signal is detected by a sensitive photodetector, such as a

photomultiplier tube (PMT).

Data Acquisition and Analysis:

The PMT signal is recorded using a fast oscilloscope or a boxcar averager to improve the

signal-to-noise ratio.
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The intensity of the fluorescence signal is proportional to the square of the laser intensity

and the concentration of ground-state atomic nitrogen.

Absolute concentrations can be determined by calibrating the system with a known

concentration of a reference gas, such as krypton, which has a two-photon transition in a

similar wavelength range.

Visualizations of Atomic Nitrogen Properties
The following diagrams illustrate the electronic structure and key transitions of atomic nitrogen.
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Caption: Ground state electronic configuration of atomic nitrogen.
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Caption: Simplified energy level diagram showing key transitions in neutral atomic nitrogen.

Conclusion
The electronic structure of atomic nitrogen gives rise to a complex yet well-defined set of

energy levels and transitions. The principles outlined in this guide, from the ground state

configuration to the selection rules governing spectral lines, are fundamental to interpreting the

behavior of nitrogen in various environments. The experimental protocols described provide a

framework for the empirical investigation of these properties. For researchers in fields ranging

from materials science to drug development, a solid grasp of atomic nitrogen's energy

landscape is an invaluable tool for both fundamental research and practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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